1-(Trifluoromethyl)cyclohexane-1-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(Trifluoromethyl)cyclohexane-1-carboxylic acid is a useful research compound. Its molecular formula is C8H11F3O2 and its molecular weight is 196.17 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Acute Toxic, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Reductive Alkylations and Cyclisations
1-Alkylcyclohexa-2,5-diene-1-carboxylic acids, prepared via Birch reduction-alkylation of benzoic acid, demonstrate effectiveness in mediating alkyl radical chain additions and cyclisation processes. These transformations are pivotal for constructing complex cyclic structures without metal contaminants, highlighting the synthetic utility of cyclohexane-derived carboxylic acids in organic synthesis (Baguley & Walton, 1998).
Catalytic Carboxylation
Vanadium-catalyzed carboxylation of linear and cyclic alkanes, including cyclohexane, into carboxylic acids underlines a significant application in the functionalization of saturated hydrocarbons. This process offers a route to obtain carboxylic acids from simple hydrocarbons under mild conditions, showcasing the transformation's industrial and synthetic chemistry potential (Reis et al., 2005).
Oxidation Reactions
The oxidation of cyclohexane catalyzed by manganese complexes in the presence of carboxylic acids results in cyclohexyl hydroperoxide, cyclohexanone, and cyclohexanol. This method provides a strategy for the selective oxidation of cyclohexane, a key industrial process for producing important chemical intermediates (Shul’pin et al., 2008).
Characterization and Synthesis
The preparation and characterization of 1-sulfonic acid cyclohexane carboxylic acid from toluene indicate its potential as a standard sample for liquid chromatography. This application is crucial for analytical chemistry, where accurate standards are necessary for method development and validation (Li Wen-juan, 2012).
Molecular Structure Studies
Studies on the crystallographic characterization of 1-aminocyclohexane-1-carboxylic acid derivatives provide insights into the conformational preferences of cyclohexane-based compounds. Understanding these conformations is essential for designing molecules with desired properties in material science and drug design (Valle et al., 1988).
Safety and Hazards
Properties
IUPAC Name |
1-(trifluoromethyl)cyclohexane-1-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11F3O2/c9-8(10,11)7(6(12)13)4-2-1-3-5-7/h1-5H2,(H,12,13) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFSFTDFBHSFDEE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)(C(=O)O)C(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11F3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80573464 |
Source
|
Record name | 1-(Trifluoromethyl)cyclohexane-1-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80573464 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.17 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
180918-40-5 |
Source
|
Record name | 1-(Trifluoromethyl)cyclohexane-1-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80573464 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(trifluoromethyl)cyclohexane-1-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.